3-(3-nitrophenyl)-N-[2-(1-piperidinyl)phenyl]acrylamide

• IUPAC Name: (E)-3-(3-nitrophenyl)-N-(2-piperidin-1-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C20H21N3O3/c24-20(12-11-16-7-6-8-17(15-16)23(25)26)21-18-9-2-3-10-19(18)22-13-4-1-5-14-22/h2-3,6-12,15H,1,4-5,13-14H2,(H,21,24)/b12-11+
• InChI Key: ILLDGFUMOLOXHB-VAWYXSNFSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

These types of compounds often belong to the class of organic compounds known as acrylamides, which contain the functional group CONH2 attached to a carbon-carbon double bond.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Acrylamides can undergo a variety of chemical reactions, including polymerization and hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques, such as melting point determination, solubility testing, and infrared spectroscopy.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some acrylamides have biological activity and can interact with specific proteins in the body.

Safety and Hazards

Acrylamides can be hazardous and are often classified as potential neurotoxins and carcinogens. Proper safety measures should be taken when handling these compounds.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. This could include further studies on its biological activity, the development of new synthetic methods, or investigations into its physical and chemical properties.